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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
purity of Phenanthrene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH).
It is primarily utilized as an internal standard in analytical chemistry for the accurate
quantification of phenanthrene and its metabolites in various matrices. This guide also outlines
a typical experimental workflow for its use in isotope dilution mass spectrometry.

Commercial Availability and Purity of Phenanthrene-
13C6

Phenanthrene-13C6 is commercially available from several suppliers, typically as a solid
(neat) or in solution at various concentrations. The purity of the labeled compound is a critical
factor for its use as an internal standard, and suppliers generally provide a certificate of
analysis with detailed information.

Below is a summary of commercially available Phenanthrene-13C6 products:
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. Product Purity/Concent
Supplier Format . CAS Number
Number ration
Santa Cruz ]
) sc-217469 Solid >99% 1189955-53-0
Biotechnology
Cambridge ]
100 pg/mL in ) )
Isotope CLM-2451-1.2 99% (isotopic) 1189955-53-0
_ nonane
Laboratories, Inc.
Contains ~5%
LGC Standards TRC-P294802 Neat 1189955-53-0
unlabeled
MedChemExpres ] ) )
HY-131153S Solid 99.89% (isotopic) 1189955-53-0
s
- Contains ~4%
Pharmaffiliates Neat 1189955-53-0

unlabeled

12061.14-100-

100 pg/mL in n-

ESSLAB Not specified 1189955-53-0
NN nonane
Acanthus ACB-161030- . »
Not specified Not specified 1189955-53-0
Research Inc. 0067

Experimental Protocol: Quantification of
Phenanthrene in Environmental Samples using
Isotope Dilution GC-MS with Phenanthrene-13C6 as
an Internal Standard

The use of 13C-labeled standards, such as Phenanthrene-13CS6, is preferred over deuterated
standards in some applications as they do not undergo hydrogen exchange and have
negligible amounts of native (unlabeled) content, leading to higher accuracy at low detection
limits.[1] The following is a generalized protocol for the analysis of phenanthrene in water or
soil/sediment samples.

Sample Preparation and Spiking
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e Water Samples:
o Collect a known volume of the water sample (e.g., 1 L).

o Add a precise amount of Phenanthrene-13C6 solution (the internal standard) to the
sample. The amount should be chosen to be in a similar concentration range as the
expected native phenanthrene concentration.

o Adjust the pH of the sample if necessary for optimal extraction.
e Soil/Sediment Samples:

o Homogenize the sample to ensure uniformity.

o Weigh a known amount of the sample (e.g., 10 g).

o Spike the sample with a known amount of Phenanthrene-13C6 internal standard.

Extraction

e Liquid-Liquid Extraction (for water samples):
o Transfer the spiked water sample to a separatory funnel.
o Add an appropriate organic solvent (e.g., dichloromethane or hexane).
o Shake vigorously to partition the analytes into the organic layer.

o Collect the organic layer and repeat the extraction process on the aqueous layer to ensure
complete recovery.

o Combine the organic extracts.
o Pressurized Liquid Extraction (PLE) or Soxhlet Extraction (for soil/sediment samples):
o Mix the spiked soil/sediment sample with a drying agent (e.g., sodium sulfate).

o Pack the mixture into an extraction cell.
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o Extract the sample using an appropriate solvent (e.g., toluene) under elevated
temperature and pressure (for PLE) or for an extended period (for Soxhlet).

Extract Cleanup and Concentration

e The crude extract may contain interfering compounds. A cleanup step using techniques like
solid-phase extraction (SPE) or gel permeation chromatography (GPC) can be employed to
remove these interferences.

o Concentrate the cleaned extract to a small, known volume (e.g., 1 mL) using a gentle stream
of nitrogen or a rotary evaporator.

GC-MS Analysis

¢ Inject a small aliquot of the concentrated extract into a gas chromatograph-mass
spectrometer (GC-MS).

e The GC will separate the components of the mixture based on their boiling points and affinity
for the column's stationary phase.

e The MS will detect and quantify the native phenanthrene and the Phenanthrene-13C6
internal standard. Selected lon Monitoring (SIM) mode is often used for enhanced sensitivity
and specificity.

Quantification

The concentration of native phenanthrene in the original sample is calculated using the
following isotope dilution formula:

Concentration of Analyte = (Area of Analyte / Area of Labeled Standard) * (Amount of Labeled
Standard / Sample Volume or Weight) * Response Factor

The response factor (RF) is determined by analyzing a calibration standard containing known
amounts of both the native analyte and the labeled standard.

Logical Workflow for Isotope Dilution Mass
Spectrometry
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The following diagram illustrates the general workflow for using Phenanthrene-13C6 as an
internal standard in an analytical experiment.
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Experimental workflow using Phenanthrene-13C6.

Conclusion

Phenanthrene-13C6 is a readily available, high-purity stable isotope-labeled compound that
serves as a reliable internal standard for the accurate quantification of phenanthrene in various
complex matrices. Its use in isotope dilution mass spectrometry, as outlined in the experimental
protocol, is a robust and widely accepted analytical technique in environmental monitoring,
toxicology, and drug metabolism studies. The stability of the 13C label ensures high-quality
data, which is crucial for researchers and scientists in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1421320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

